Cas no 1344061-02-4 (5-Fluorofuran-2-boronic Acid)

• Product Name: 5-Fluorofuran-2-boronic Acid
• CAS No: 1344061-02-4
• MF: C₄H₄BFO₃
• MW: 129.882164955139
• MDL: MFCD28666839
• CID: 5521126
• Update Time: 2026-03-10

5-Fluorofuran-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluorofuran-2-boronic Acid
• Tube1235
• Boronic acid, B-(5-fluoro-2-furanyl)-

• MDL： MFCD28666839
• Inchi： 1S/C4H4BFO3/c6-4-2-1-3(9-4)5(7)8/h1-2,7-8H
• InChI Key： YPYCAVJCKOXLPA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)O1)(O)O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 241.2±50.0 °C(Predicted)
• pka: 8.43±0.53(Predicted)

Additional information on 5-Fluorofuran-2-boronic Acid

5-Fluorofuran-2-boronic Acid (CAS No. 1344061-02-4): A Versatile Compound in Modern Pharmaceutical Research

5-Fluorofuran-2-boronic Acid (CAS No. 1344061-02-4) is a highly versatile compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, offers a wide range of applications in the synthesis of novel drugs and therapeutic agents. The presence of the fluorine atom and the boronic acid group endows this molecule with unique chemical properties, making it an essential building block in modern medicinal chemistry.

The molecular formula of 5-Fluorofuran-2-boronic Acid is C₅H₅BFO₃, and its molecular weight is 139.99 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and ethanol. Its chemical structure features a five-membered furan ring with a fluorine substituent at the 5-position and a boronic acid group at the 2-position. This combination of functional groups provides 5-Fluorofuran-2-boronic Acid with high reactivity and selectivity, making it an ideal candidate for various synthetic transformations.

In recent years, 5-Fluorofuran-2-boronic Acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antiviral agents. Research has shown that compounds derived from 5-Fluorofuran-2-boronic Acid exhibit potent antiviral activity against a variety of viral pathogens, including influenza viruses and human immunodeficiency virus (HIV). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Fluorofuran-2-boronic Acid were effective in inhibiting viral replication by targeting specific viral enzymes.

Beyond antiviral applications, 5-Fluorofuran-2-boronic Acid has also shown promise in the development of anticancer drugs. The unique electronic properties of the fluorine atom and the boronic acid group enable this compound to interact with biological targets in novel ways. Research conducted at the National Cancer Institute revealed that certain derivatives of 5-Fluorofuran-2-boronic Acid exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. These findings suggest that 5-Fluorofuran-2-boronic Acid-based compounds could be developed into potent anticancer agents with improved therapeutic efficacy.

The synthetic versatility of 5-Fluorofuran-2-boronic Acid is another factor contributing to its importance in pharmaceutical research. The boronic acid group can participate in various chemical reactions, such as Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. This makes 5-Fluorofuran-2-boronic Acid an invaluable reagent for chemists working on the development of new drugs and therapeutic agents. For example, a recent study published in Organic Letters described a novel synthetic route to produce a series of fluorinated furan derivatives using 5-Fluorofuran-2-boronic Acid. These derivatives showed promising biological activities and are currently being evaluated for their potential therapeutic applications.

In addition to its pharmaceutical applications, 5-Fluorofuran-2-boronic Acid has also found use in other areas of scientific research. For instance, it has been employed as a ligand in coordination chemistry to form metal complexes with unique electronic and structural properties. These metal complexes have potential applications in catalysis, materials science, and even as imaging agents for medical diagnostics. A study published in Inorganic Chemistry reported the synthesis and characterization of several metal complexes derived from 5-Fluorofuran-2-boronic Acid. The results indicated that these complexes exhibited excellent catalytic activity in various organic transformations.

The safety profile of 5-Fluorofuran-2-boronic Acid is another important consideration for its use in pharmaceutical research. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have shown that 5-Fluorofuran-2-boronic Acid is generally well-tolerated at low concentrations and does not pose significant risks when handled properly under laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 5-Fluorofuran-2-boronic Acid (CAS No. 1344061-02-4) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and reactivity make it an essential building block for the synthesis of novel drugs and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern medicinal chemistry.